Cas no 1261449-16-4 (Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate)

• Product Name: Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate
• CAS No: 1261449-16-4
• MF: C₁₇H₁₂F₆O₃
• MW: 378.26580619812
• CID: 4991879
• Update Time: 2025-05-21

Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate

• Inchi： 1S/C17H12F6O3/c1-2-25-15(24)13-9-11(5-8-14(13)16(18,19)20)10-3-6-12(7-4-10)26-17(21,22)23/h3-9H,2H2,1H3
• InChI Key： QTFHNMGKIZBCLJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1C(=O)OCC)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• XLogP3: 5.8
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate

Comprehensive Guide to Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate (CAS No. 1261449-16-4)

Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate (CAS No. 1261449-16-4) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This biphenyl derivative is characterized by its unique trifluoromethyl and trifluoromethoxy functional groups, which enhance its reactivity and stability in various applications. The compound's molecular structure makes it a valuable intermediate in the synthesis of advanced materials and bioactive molecules.

The CAS number 1261449-16-4 is a critical identifier for researchers and manufacturers seeking high-purity Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate. Its chemical properties, including solubility in organic solvents and thermal stability, make it suitable for use in controlled reactions. Recent studies highlight its potential in developing novel pharmaceutical intermediates, particularly in the design of fluorinated compounds, which are gaining traction due to their enhanced bioavailability and metabolic stability.

In the context of current trends, the demand for trifluoromethylated compounds like Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate has surged, driven by their applications in drug discovery and crop protection. Researchers are particularly interested in how these compounds can improve the efficacy of active ingredients while minimizing environmental impact. This aligns with the growing focus on sustainable chemistry and green synthesis methods.

From an industrial perspective, CAS 1261449-16-4 is often sought after for its role in producing high-value fine chemicals. Its synthesis involves multi-step processes that require precise control over reaction conditions to achieve optimal yields. Manufacturers emphasize the importance of quality control and regulatory compliance, especially when the compound is used in pharmaceutical formulations or agrochemical products.

For those exploring fluorinated biphenyl derivatives, understanding the physical and chemical properties of Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate is essential. Key parameters such as melting point, boiling point, and spectral data (NMR, IR) are routinely analyzed to ensure consistency across batches. Additionally, the compound's compatibility with other reagents and solvents is a frequent topic in research forums and scientific publications.

The versatility of CAS No. 1261449-16-4 extends to its use in material science, where it serves as a building block for advanced polymers and coatings. Innovations in fluoropolymer technology have further amplified interest in this compound, particularly for applications requiring resistance to heat, chemicals, and UV radiation. These developments are closely monitored by industries ranging from electronics to automotive.

As the scientific community continues to investigate trifluoromethoxy-substituted compounds, Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate remains a focal point due to its balanced reactivity and structural features. Future research directions may explore its potential in catalysis or as a precursor for bioconjugates, further expanding its utility across disciplines.

In summary, Ethyl 4'-(trifluoromethoxy)-4-(trifluoromethyl)biphenyl-3-carboxylate (CAS No. 1261449-16-4) is a compound of significant interest in both academic and industrial settings. Its applications in pharmaceuticals, agrochemicals, and materials science underscore its importance, while ongoing research ensures its relevance in emerging fields. For those seeking reliable data or procurement options, verifying the CAS registry number and supplier credentials is recommended to ensure product integrity.